Cas no 581812-66-0 (5-isocyanatoisoquinoline)

5-isocyanatoisoquinoline structure
5-isocyanatoisoquinoline structure
Product Name:5-isocyanatoisoquinoline
CAS No:581812-66-0
MF:C10H6N2O
MW:170.16744184494
CID:948141
PubChem ID:11586357
Update Time:2025-04-19

5-isocyanatoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-isocyanato-Isoquinoline
    • Isoquinoline, 5-isocyanato- (9CI)
    • 5-isocyanatoisoquinoline
    • EN300-144838
    • AKOS012410933
    • JTBAQPOKEMZAEQ-UHFFFAOYSA-N
    • SCHEMBL1855079
    • 581812-66-0
    • DB-087455
    • Inchi: 1S/C10H6N2O/c13-7-12-10-3-1-2-8-6-11-5-4-9(8)10/h1-6H
    • InChI Key: JTBAQPOKEMZAEQ-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CC=CC2C=NC=CC=21

Computed Properties

  • Exact Mass: 170.048012819g/mol
  • Monoisotopic Mass: 170.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.3Ų

5-isocyanatoisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144838-0.05g
5-isocyanatoisoquinoline
581812-66-0
0.05g
$251.0 2023-02-15
Enamine
EN300-144838-0.1g
5-isocyanatoisoquinoline
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0.1g
$263.0 2023-02-15
Enamine
EN300-144838-0.25g
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0.25g
$275.0 2023-02-15
Enamine
EN300-144838-0.5g
5-isocyanatoisoquinoline
581812-66-0
0.5g
$287.0 2023-02-15
Enamine
EN300-144838-1.0g
5-isocyanatoisoquinoline
581812-66-0
1g
$0.0 2023-06-06
Enamine
EN300-144838-2.5g
5-isocyanatoisoquinoline
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2.5g
$586.0 2023-02-15
Enamine
EN300-144838-5.0g
5-isocyanatoisoquinoline
581812-66-0
5.0g
$866.0 2023-02-15
Enamine
EN300-144838-10.0g
5-isocyanatoisoquinoline
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10.0g
$1286.0 2023-02-15
Enamine
EN300-144838-50mg
5-isocyanatoisoquinoline
581812-66-0
50mg
$587.0 2023-09-29
Enamine
EN300-144838-100mg
5-isocyanatoisoquinoline
581812-66-0
100mg
$615.0 2023-09-29
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